Cas no 1416438-60-2 (Tert-butyl (3-formyl-5-iodophenyl)carbamate)

• Product Name: Tert-butyl (3-formyl-5-iodophenyl)carbamate
• CAS No: 1416438-60-2
• MF: C₁₂H₁₄INO₃
• MW: 347.14893579483
• CID: 4937160
• Update Time: 2025-11-02

Tert-butyl (3-formyl-5-iodophenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• TERT-BUTYL (3-FORMYL-5-IODOPHENYL)CARBAMATE
• Tert-butyl (3-formyl-5-iodophenyl)carbamate

• Inchi： 1S/C12H14INO3/c1-12(2,3)17-11(16)14-10-5-8(7-15)4-9(13)6-10/h4-7H,1-3H3,(H,14,16)
• InChI Key： BXUFNIXKVIPBNG-UHFFFAOYSA-N
• SMILES： IC1C=C(C=O)C=C(C=1)NC(=O)OC(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 288
• XLogP3: 2.6
• Topological Polar Surface Area: 55.4

Additional information on Tert-butyl (3-formyl-5-iodophenyl)carbamate

Tert-butyl (3-formyl-5-iodophenyl)carbamate (CAS No. 1416438-60-2): A Versatile Intermediate in Modern Organic Synthesis and Drug Development

Tert-butyl (3-formyl-5-iodophenyl)carbamate (CAS No. 1416438-60-2) is a structurally unique organic compound that has garnered significant attention in recent years due to its strategic position in synthetic chemistry. This compound features a 3-formyl-5-iodophenyl group conjugated to a tert-butyl carbamate moiety, creating a molecule with both electrophilic and nucleophilic reactivity centers. The formyl group (aldehyde functionality) and iodine substituent on the aromatic ring provide dual reactivity sites that are highly valuable in multistep organic syntheses, particularly in the development of pharmaceuticals and advanced materials.

The carbamate functional group in Tert-butyl (3-formyl-5-iodophenyl)carbamate (CAS No. 1416438-60-2) plays a critical role in its synthetic utility. Carbamates are known for their stability under mild reaction conditions and their ability to undergo nucleophilic substitution reactions. The tert-butyl group, acting as a protecting group, enhances the molecule’s solubility in non-polar solvents and reduces the likelihood of unwanted side reactions during synthetic manipulations. This combination of structural features has made Tert-butyl (3-formyl-5-iodophenyl)carbamate a preferred intermediate in the synthesis of heterocyclic compounds and aryl halides, which are foundational units in drug discovery and materials science.

Recent advancements in cross-coupling reactions have further expanded the applicability of Tert-butyl (3-formyl-5-iodophenyl)carbamate (CAS No. 1416438-60-2). The iodine substituent on the aromatic ring is particularly well-suited for Suzuki-Miyaura coupling and Heck reactions, which are widely employed in the construction of complex molecular architectures. A 2023 study published in Organic Letters demonstrated the use of this compound as a key precursor in the synthesis of fluorescent dyes with tailored emission properties. The formyl group was efficiently converted into a hydroxyl group via selective reduction, enabling the creation of bioconjugation agents for targeted drug delivery systems.

The electronic properties of Tert-butyl (3-formyl-5-iodophenyl)carbamate (CAS No. 1416438-60-2) have also been explored in the context of organic electronics. The iodine substituent introduces a high degree of polarity to the aromatic ring, which can be exploited in the design of organic semiconductors and non-linear optical materials. A 2024 report in Advanced Materials highlighted the compound’s potential as a building block for conjugated polymers with tunable bandgap energies. The carbamate functionality was found to enhance the molecule’s solubility in polar solvents, a critical factor for solution-processable electronic devices.

In the realm of drug development, Tert-butyl (3-formyl-5-iodophenyl)carbamate (CAS No. 1416438-60-2) has shown promise as a precursor for kinase inhibitors. The iodine substituent allows for site-specific functionalization, while the formyl group can be transformed into various bioactive moieties such as amino alcohols or carboxylic acids. A 2022 paper in JACS described the synthesis of a novel tyrosine kinase inhibitor using this compound as the starting material. The resulting molecule exhibited high selectivity for the target enzyme and improved pharmacokinetic profiles compared to existing analogs.

The reactivity profile of Tert-butyl (3-formyl-5-iodophenyl)carbamate (CAS No. 1416438-60-2) has been extensively characterized through computational studies. DFT calculations revealed that the iodine substituent significantly lowers the activation energy for nucleophilic attack on the aromatic ring, a finding corroborated by experimental data. This insight has led to the optimization of synthetic protocols for aryl triflates and aryl boronic acids, which are essential intermediates in asymmetric synthesis and enantioselective catalysis.

Environmental and economic considerations have also driven research into the green synthesis of Tert-butyl (3-formyl-5-iodophenyl)carbamate (CAS No. 1416438-60-2). A 2023 study in Green Chemistry reported a one-pot procedure using biomass-derived solvents and metal-free catalysts to produce the compound with high yields and minimal waste. This approach aligns with the principles of sustainable chemistry and has potential applications in the large-scale manufacturing of pharmaceuticals and materials.

Looking ahead, the versatile reactivity and modular structure of Tert-butyl (3-formyl-5-iodophenyl)carbamate (CAS No. 1416438-60-2) position it as a cornerstone molecule in future synthetic endeavors. Ongoing research is exploring its potential in bioorthogonal chemistry, peptide engineering, and smart materials. As synthetic methodologies continue to evolve, this compound is likely to remain at the forefront of innovative chemical synthesis and drug discovery initiatives.

Tert-butyl (3-formyl-5-iodophenyl)carbamate (CAS No. 1416438-60-2): A Versatile Intermediate in Modern Organic Synthesis and Drug Development ### Overview Tert-butyl (3-formyl-5-iodophenyl)carbamate (CAS No. 1416438-60-2) is a structurally unique organic compound with dual reactivity centers, making it a valuable intermediate in synthetic chemistry, pharmaceuticals, and materials science. Its key functional groups—a 3-formyl-5-iodophenyl ring and a tert-butyl carbamate moiety—provide versatility for a wide range of chemical transformations. --- ### Key Structural Features - Formyl group (aldehyde functionality): Highly reactive and useful in reduction, oxidation, and condensation reactions. - Iodine substituent: Enables participation in cross-coupling reactions (e.g., Suzuki-Miyaura, Heck), which are central to building complex molecular architectures. - Tert-butyl carbamate: Enhances solubility and stability, and can be removed or modified under mild conditions. --- ### Synthetic Applications 1. Cross-Coupling Reactions: - The iodine substituent is ideal for Suzuki-Miyaura coupling, allowing the formation of aryl-aryl bonds. - The formyl group can be reduced to a hydroxyl group, enabling further functionalization. 2. Drug Development: - Acts as a precursor for kinase inhibitors, with the iodine allowing site-specific modifications. - The carbamate functionality can be converted into bioactive moieties (e.g., amino alcohols, carboxylic acids). 3. Green Chemistry: - Recent studies have demonstrated a one-pot synthesis using biomass-derived solvents and metal-free catalysts, promoting sustainability. --- ### Computational Insights - DFT calculations show that the iodine substituent lowers the activation energy for nucleophilic attack on the aromatic ring, enhancing reactivity. - These findings have optimized synthetic protocols for aryl triflates and aryl boronic acids, crucial for asymmetric synthesis. --- ### Future Directions - Bioorthogonal chemistry: Potential for peptide engineering and targeted drug delivery. - Smart materials: Exploration in responsive polymers and self-healing materials. - Sustainable synthesis: Continued focus on green methods for large-scale applications. --- ### Conclusion Tert-butyl (3-formyl-5-iodophenyl)carbamate (CAS No. 1416438-60-2) stands at the intersection of innovative chemical synthesis, pharmaceutical development, and sustainable chemistry. Its modular structure and reactivity make it a cornerstone molecule in ongoing research and a promising candidate for future breakthroughs.